Cas no 51481-61-9 (Cimetidine)

Cimetidine Properties

Names and Identifiers

• N-Cyano-N'-methyl-N''-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]guanidine
• ALTRAMET
• CIMETIDINE
• CIMETIDINE A
• CIMETIDINE A TYPE
• CIMITIDINE
• N-CYANO-N'-METHYL-N''-[[2-[(5-METHYL-1H-IMIDAZOL-4-YL)METHYL]THIO]ETHYL]GUANIDINE
• SKF-92334
• TAGAMET
• Acibilin
• Acinil
• Cimal
• Cimetag
• Cimetum
• Dyspamet
• Edalene
• Eureceptor
• FPF 1002
• 1-CYANO-2-METHYL-3-(2-(((5-METHYL-4-IMIDAZOLYL)METHYL)THIO)ETHYL)GUANIDINE
• Cimetidine (free base)
• 2-Cyano-1-methyl-3-[2-(5-methyl-1H-imidazol-4-yl-methylthio)ethyl]guanidine
• 2-Cyano-1-methyl-3-(2-(((5-methylimidazol-4-yl)methyl)thio)ethyl)guanidine
• Tametin
• Ulcedine
• Ulcedin
• Tratul
• Gastromet
• Cimetidina
• Ulcomet
• Ulcimet
• Ulhys
• Tagamet Hb
• Tagamet Hb 200
• Cimetidine Hcl
• Cimetidinum
• Ulcomedina
• Valmagen
• Metracin
• Gastrobitan
• Ulcofalk
• Ulcestop
• Evicer
• Peptol
• Sigmetadine
• Magicul
• Venopex
• SKF 92334
• Cimetidinum [INN-Latin]
• Cimetidina [INN-Spanish]
• Cimetidine, A
• Cimetidine ,Tagamet
• Cimetidine for system suitability
• Cimetidine for peak identification
• +Expand

• MDL： MFCD00133296
• InChIKey： AQIXAKUUQRKLND-UHFFFAOYSA-N
• Inchi： 1S/C10H16N6S/c1-8-9(16-7-15-8)5-17-4-3-13-10(12-2)14-6-11/h7H,3-5H2,1-2H3,(H,15,16)(H2,12,13,14)
• SMILES： S(C([H])([H])C([H])([H])N([H])/C(=N/C([H])([H])[H])/N([H])C#N)C([H])([H])C1=C(C([H])([H])[H])N([H])C([H])=N1

Computed Properties

• Exact Mass: 252.11600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 252.115715
• Heavy Atom Count: 17
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 1.37918
• PSA: 114.19000
• Merck: 2279
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: 0.5 g/100 mL at 20 ºC
• Boiling Point: 476.2±55.0 °C at 760 mmHg
• Melting Point: 141.0 to 143.0 deg-C
• Flash Point: 241.8±31.5 °C
• Solubility: In glass:H2O : 2 mg/mL(7.93 mM;Need ultrasonic)
• Color/Form: White or off white crystalline powder, odorless and bitter.
• Solubility: It is easily soluble in methanol or dilute hydrochloric acid, soluble in ethanol, slightly soluble in isopropanol, and slightly soluble in water.
• Density: 1.2583 (rough estimate)

Cimetidine Security Information

• Symbol: GHS08
• RTECS：MF0035500
• WGK Germany：3
• Safety Term：S53-S26-S36/37/39-S45
• Safety Instruction： S53-S26-S36/37/39-S45
• Risk Phrases：R60
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H360
• Warning Statement： P201,P308+P313
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
• Risk Phrases： 60
• Signal Word：Danger
• Toxicity：LD50 in mice, rats (mg/kg): 2600, 5000 orally; 150, 106 i.v.; 470, 650 i.p. (Brimblecombe)

Cimetidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%